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Executive Summary

Ectonucleotide Pyrophosphatase/Phosphodiesterase 3 (ENPP3), also known as CD203c, is a
type Il transmembrane ectoenzyme that plays a critical role in the regulation of purinergic
signaling. By hydrolyzing a range of extracellular nucleotides, ENPP3 modulates the activation
of P1 and P2 purinergic receptors, thereby influencing a wide array of physiological and
pathological processes. This technical guide provides an in-depth overview of the core
functions of ENPP3, with a focus on its enzymatic activity, role in signaling pathways, and its
implications in disease. Detailed experimental protocols and quantitative data are presented to
support further research and drug development efforts targeting this multifaceted enzyme.

Introduction to ENPP3

ENPP3 belongs to the Ectonucleotide Pyrophosphatase/Phosphodiesterase (ENPP) family of
enzymes, which are characterized by their ability to hydrolyze pyrophosphate and
phosphodiester bonds. As a cell surface protein, ENPP3's catalytic domain is oriented towards
the extracellular space, allowing it to metabolize various signaling molecules present in the
cellular microenvironment. Its expression is observed in several tissues, including the prostate,
uterus, colon, and notably on the surface of basophils and mast cells.[1]
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Enzymatic Activity and Substrate Specificity of
ENPP3

ENPP3 exhibits broad substrate specificity, hydrolyzing various nucleotides and their
derivatives. The primary enzymatic reaction involves the hydrolysis of a phosphodiester bond
to generate a nucleoside 5'-monophosphate and a pyrophosphate (PPi) or a phosphate group.

Nucleotide Triphosphate Hydrolysis

ENPP3 efficiently hydrolyzes extracellular nucleoside triphosphates (NTPs), with a preference
for ATP.[1] This activity is crucial for terminating ATP-mediated signaling through P2 receptors.
While specific kinetic parameters (Km and Vmax) for the hydrolysis of ATP, GTP, UTP, and CTP
by human ENPP3 are not readily available in the literature, qualitative studies indicate that ATP
is the preferred substrate among the canonical NTPs.[1] The hydrolysis of these NTPs leads to
the formation of their corresponding nucleoside monophosphates (AMP, GMP, UMP, CMP) and
pyrophosphate.

cGAMP Hydrolysis

A significant function of ENPP3 is its ability to hydrolyze cyclic GMP-AMP (cGAMP), a key
second messenger in the cGAS-STING innate immune pathway.[2][3] This activity positions
ENPP3 as a critical negative regulator of innate immunity.

Table 1: Kinetic Parameters for cGAMP Hydrolysis by ENPP3[2]

kcat/Km (M-1s-

Enzyme Substrate Km (uM) kcat (s-1) 1)

Human ENPP3 2'3'-cGAMP 1.8 0.08 4.4 x104

Mouse ENPP3 2'3'-cGAMP 15 0.05 3.3x104
Other Substrates

ENPP3 also hydrolyzes other molecules, including:
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» UDP-N-acetylglucosamine (UDP-GIcNACc): This activity can modulate glycosylation
processes within the cell.[4][5][6]

» Dinucleoside polyphosphates: These are signaling molecules involved in various cellular
processes.

ENPP3 in Purinergic Signaling Pathways

By controlling the extracellular concentrations of nucleotides, ENPP3 profoundly influences the
activation of both P2 and P1 purinergic receptors.

Modulation of P2 Receptor Signaling

P2 receptors are a family of receptors activated by extracellular nucleotides. They are broadly
classified into two subfamilies: the ionotropic P2X receptors and the G protein-coupled P2Y
receptors.

o P2X Receptors: These are ligand-gated ion channels that open in response to ATP binding,
leading to cation influx and cellular depolarization. By hydrolyzing ATP, ENPP3 effectively
reduces the activation of P2X receptors, thereby dampening pro-inflammatory and
nociceptive signals.

e P2Y Receptors: This family of G protein-coupled receptors is activated by a range of
nucleotides including ATP, ADP, UTP, and UDP. ENPP3's hydrolysis of these agonists
terminates their signaling, which can have diverse downstream effects depending on the
specific P2Y receptor subtype and cell type.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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